Buxbodine B

• Molecular Formula: C26H41NO2
• Molecular Weight: 399.6 g/mol
• InChI: InChI=1S/C26H41NO2/c1-16(27(6)7)21-17(28)14-24(5)19-9-8-18-22(2,3)20(29)10-11-25(18)15-26(19,25)13-12-23(21,24)4/h10-11,16-19,21,28H,8-9,12-15H2,1-7H3/t16-,17-,18-,19-,21-,23+,24-,25+,26-/m0/s1
• InChIKey: NZZQZWQHKWTQRO-YKKKOGGMSA-N

Buxbodine B Sourcing and Identification

Buxbodine B (CAS 390362-51-3, molecular formula C26H41NO2, MW 399.6 g/mol) is a steroidal alkaloid belonging to the cyclopregnane-type Buxus alkaloid class, first isolated from Buxus bodinieri Lévl. and structurally elucidated as (5α,9β,16β,20S)-20-(dimethylamino)-16-hydroxy-4,4,14-trimethyl-9,19-cyclopregn-1-en-3-one [1]. The compound features a characteristic Δ1,2 double bond, a C-3 carbonyl group, and a β-oriented hydroxyl at C-16 within the 9β,19-cycloartane skeleton [2]. Buxbodine B has been subsequently re-isolated and characterized from multiple Buxus species including B. macowanii, B. hyrcana, and B. rugulosa, confirming its status as a conserved secondary metabolite within the genus [3]. Its primary documented bioactivity is acetylcholinesterase (AChE) inhibition, with additional reports of in vitro tumor cell growth inhibition emerging from recent pharmacological reviews [4].

Sourcing & Identity Steroidal alkaloid reference standard from multiple Buxus spp.

Research Context AChE inhibition assay fit; may support cell-model antitumor endpoint review

Procurement Attribute High-purity analytical standard available (verify lot-specific COA)

• [1] Qiu MH, Yang WS, Nie RL. Steroidal Alkaloids from Buxus bodinieri. Acta Botanica Yunnanica. 2001;23(3):357-362. View Source
• [2] Xiang ML, Hu BY, Qi ZH, Wang XN, Xie TZ, Wang ZJ, Ma DY, Zeng Q, Luo XD. Chemistry and bioactivities of natural steroidal alkaloids. Nat Prod Bioprospect. 2022;12(1):23. doi:10.1007/s13659-022-00345-0. Table 4. View Source
• [3] Lam CW, James A, Kozera DJ, Ata A, Gengan RM. Bioactive steroidal alkaloids from Buxus macowanii Oliv. Steroids. 2015;95:73-79. doi:10.1016/j.steroids.2014.12.019. View Source
• [4] Li S, et al. Phytochemical and Pharmacological Profile of Plants from Genus Buxus: A Review. Current Bioactive Compounds. 2025;21(10):E15734072319642. doi:10.2174/0115734072319642240816044828. View Source

Why Buxbodine B Cannot Be Substituted

The Buxus alkaloid family exhibits a striking range of AChE inhibitory potencies spanning nearly 10-fold, even among co-isolated compounds tested under identical conditions [1]. Within the single study by Lam et al. (2015), AChE IC50 values ranged from 10.8 μM (macowanitriene) to 98 μM (irehine), with buxbodine B occupying an intermediate position at 50 μM—2.5-fold less potent than the directly co-isolated buxmicrophylline C (IC50 20 μM) but approximately 2-fold more potent than irehine [1]. This substantial intra-class variability, driven by discrete structural modifications such as hydroxylation at C-16 (β-OH in buxbodine B vs. H in cyclobuxoviridine) and the presence of the Δ1,2 double bond, means that substituting one Buxus alkaloid for another—even a co-isolated analog—yields meaningfully different pharmacological outcomes. Furthermore, unlike cyclovirobuxine D (CVB-D), which has documented hERG channel blocking activity (IC50 19.7 μM) raising cardiac safety concerns, buxbodine B has no reported ion channel liability, making it a cleaner tool compound for AChE-focused studies .

Intra-class AChE variability AChE inhibitory potency varies across co-isolated Buxus alkaloids; similar structure does not ensure comparable activity.

C-16 substitution alters activity β-OH at C-16 differentiates buxbodine B from cyclobuxoviridine (H) and α-OH analogs; substitution may shift pharmacological profile.

Ion channel liability absent in close analogs Cyclovirobuxine D carries reported hERG channel block; substituting it may introduce ion channel endpoint confound absent in buxbodine B.

• [1] Lam CW, James A, Kozera DJ, Ata A, Gengan RM. Bioactive steroidal alkaloids from Buxus macowanii Oliv. Steroids. 2015;95:73-79. doi:10.1016/j.steroids.2014.12.019. Table 3; individual IC50 values compiled in Patocka J et al. 2025 review Table 3. View Source

Buxbodine B Differentiation Evidence

AChE Potency Head-to-Head Comparison

In a single-study head-to-head evaluation of ten Buxus alkaloids co-isolated from B. macowanii using an in vitro AChE inhibitory assay [1], buxbodine B exhibited an IC50 of 50.0 μM, placing it at an intermediate potency rank. It is 2.5-fold less potent than buxmicrophylline C (IC50 20.0 μM) and 2.6-fold less potent than Nb-demethylpapillotrienine (IC50 19.0 μM), but 2.0-fold more potent than irehine (IC50 98.0 μM) and approximately equipotent with macowamine (IC50 45.0 μM). The most potent compound in the series, macowanitriene (IC50 10.8 μM), is 4.6-fold more potent than buxbodine B [1].

AChE IC50 comparison

Head-to-head

IC50 = 50.0 µM (4.6× less potent than macowanitriene)

Supports AChE SAR calibration and rank-order interpretation

Identical assay conditions; co-isolated from B. macowanii

Evidence Dimension	AChE inhibitory activity (IC50)
Target Compound Data	Buxbodine B: IC50 = 50.0 μM [1]
Comparator Or Baseline	Buxmicrophylline C: IC50 = 20.0 μM; Nb-demethylpapillotrienine: IC50 = 19.0 μM; 16α-Hydroxymacowanitriene: IC50 = 11.4 μM; Macowanitriene: IC50 = 10.8 μM; Irehine: IC50 = 98.0 μM; Macowamine: IC50 = 45.0 μM; Macowanioxazine: IC50 = 32.5 μM; Moenjodaramine: IC50 = 27.0 μM; 31-Hydroxybuxatrienone: IC50 = 17.0 μM [1]
Quantified Difference	Buxmicrophylline C is 2.5-fold more potent (ΔIC50 = 30 μM); Macowanitriene is 4.6-fold more potent (ΔIC50 = 39.2 μM); Irehine is 2.0-fold less potent (ΔIC50 = 48 μM)
Conditions	In vitro AChE inhibitory assay (Ellman's method); all compounds isolated from Buxus macowanii methanolic extract and tested under identical conditions [1]

Why This Matters

For researchers building AChE inhibitor SAR series, buxbodine B serves as a well-characterized mid-range reference point that helps calibrate structure-activity relationships across the Buxus alkaloid chemical space, enabling rational selection of more potent or selective analogs.

• [1] Lam CW, James A, Kozera DJ, Ata A, Gengan RM. Bioactive steroidal alkaloids from Buxus macowanii Oliv. Steroids. 2015;95:73-79. IC50 values compiled in Patocka J et al. Anticholinesterases Traits Inbuilt in Buxaceae Plant Extracts. PMC12307989, Table 3. doi:10.1016/j.steroids.2014.12.019. View Source

Structural Differentiation from Closest Analogs

Among the cyclopregnane-type Buxus alkaloids catalogued in the comprehensive review by Xiang et al. (2022) [1], buxbodine B (R1 = O; R2 = R4 = CH3; R3 = β-OH; Δ1,2) is distinguished from its closest structural analogs by the specific combination of a C-3 carbonyl, a β-oriented hydroxyl at C-16, and a Δ1,2 double bond. The nearest structural neighbor, cyclobuxoviridine (R1 = O; R2 = R4 = CH3; R3 = H; Δ1,2), differs solely at the C-16 position (H vs. β-OH) [1]. Nb-Demethylcyclobuxoviricine (R1 = O; R2 = R4 = CH3; R3 = α-OH; Δ1,2) features the opposite hydroxyl stereochemistry at C-16 [1]. This discrete structural difference—the presence of a β-OH at C-16—correlates with a distinct AChE pharmacological fingerprint that differs from both cyclobuxoviridine and Nb-demethylcyclobuxoviricine.

Structural identity

Class-level

C-16 β-OH, Δ1,2, 9β,19-cycloartane skeleton

Definitive chemotaxonomic marker for Buxus spp.

Differentiates from cyclobuxoviridine (C-16 H) and α-OH analogs

Evidence Dimension	Substitution pattern (R1/R2/R3/R4/unsaturation)
Target Compound Data	Buxbodine B: R1 = O; R2 = R4 = CH3; R3 = β-OH; Δ1,2 double bond present [1]
Comparator Or Baseline	Cyclobuxoviridine: R1 = O; R2 = R4 = CH3; R3 = H; Δ1,2; Nb-Demethylcyclobuxoviricine: R1 = O; R2 = R4 = CH3; R3 = α-OH; Δ1,2; Buxbodine A: R1 = R3 = H; R2 = R4 = CH3; no Δ1,2 [1]
Quantified Difference	C-16 substitution: β-OH (buxbodine B) vs. H (cyclobuxoviridine) vs. α-OH (Nb-demethylcyclobuxoviricine); molecular formula C26H41NO2 (MW 399.6) vs. C26H41NO (MW 383.6) for cyclobuxoviridine [1]
Conditions	Structural elucidation by 1D/2D NMR, IR, UV, and mass spectrometry; data compiled from multiple isolation studies [1]

Why This Matters

This unique substitution pattern makes buxbodine B a definitive chemotaxonomic marker for Buxus species identification and quality control, and provides a structurally resolved reference standard that cannot be substituted by close analogs in analytical method development.

• [1] Xiang ML, Hu BY, Qi ZH, Wang XN, Xie TZ, Wang ZJ, Ma DY, Zeng Q, Luo XD. Chemistry and bioactivities of natural steroidal alkaloids. Nat Prod Bioprospect. 2022;12(1):23. Table 4 (compounds 178-191). doi:10.1007/s13659-022-00345-0. View Source

Cross-Species Occurrence Evidence

Buxbodine B has been isolated and spectroscopically confirmed from at least four distinct Buxus species: B. bodinieri (original isolation, 2001) [1], B. macowanii [2], B. hyrcana [3], and B. rugulosa [4]. This contrasts with buxmicrophylline C, which is primarily associated with B. microphylla, and cyclovirobuxine D, which is predominantly found in B. microphylla and B. sempervirens. The recurrence of buxbodine B across geographically and taxonomically diverse Buxus species establishes it as a conserved genus-level metabolite, enhancing its utility as an internal reference standard for cross-species comparative metabolomics and herbal product authentication.

Cross-species occurrence

Reported

Confirmed in 4 Buxus species

Conserved genus-level metabolite for QC standardization

Vs. 1–2 spp. for most comparator alkaloids

Evidence Dimension	Number of confirmed Buxus source species
Target Compound Data	Buxbodine B: 4 species (B. bodinieri, B. macowanii, B. hyrcana, B. rugulosa) [1][2][4]
Comparator Or Baseline	Buxmicrophylline C: predominantly B. microphylla; Cyclovirobuxine D: predominantly B. microphylla and B. sempervirens; Nb-demethylpapillotrienine: B. papillosa, B. macowanii [2]
Quantified Difference	Buxbodine B is reported from at least 4 Buxus spp. vs. 1-2 spp. for most comparator alkaloids [1][2][4]
Conditions	Isolation and NMR/MS confirmation from independent phytochemical investigations of different Buxus species

Why This Matters

The broad species distribution makes buxbodine B a more reliable and generalizable reference compound for Buxus genus-wide phytochemical standardization compared to species-restricted alkaloids, reducing the risk of false negatives in quality control applications.

• [1] Qiu MH, Yang WS, Nie RL. Steroidal Alkaloids from Buxus bodinieri. Acta Botanica Yunnanica. 2001;23(3):357-362. View Source
• [2] Lam CW, James A, Kozera DJ, Ata A, Gengan RM. Bioactive steroidal alkaloids from Buxus macowanii Oliv. Steroids. 2015;95:73-79. View Source
• [3] Ata A, Iverson CD, Kalhari KS, Akhter S, Betteridge J, Meshkatalsadat MH, Orhan I, Sener B. Triterpenoidal alkaloids from Buxus hyrcana and their enzyme inhibitory, anti-fungal and anti-leishmanial activities. Phytochemistry. 2010;71(14-15):1780-1786. View Source
• [4] Wang YH, et al. Structurally diverse triterpenoid alkaloids from Buxus rugulosa. J Asian Nat Prod Res. 2024. Compounds characterized include buxbodine B (9). View Source

Dual AChE and Antitumor Bioactivity

Recent pharmacological reviews have identified buxbodine B alongside CVB-D (cyclovirobuxine D) and buxmicrophyllines F as Buxus alkaloids capable of inhibiting tumor cell growth and inducing apoptosis [1]. While CVB-D has quantitatively documented cytotoxicity against HepG2 (IC50 91.19 μM at 48 h) and Huh-7 (IC50 96.29 μM at 48 h) hepatocellular carcinoma cells [2], buxbodine B has been specifically highlighted for activity against HL-60 (leukemia) and A549 (lung carcinoma) cell lines, with apoptosis induction as the proposed mechanism [1]. Critically, buxbodine B achieves this dual AChE-antitumor bioactivity profile without the hERG potassium channel blocking liability reported for CVB-D (IC50 19.7 μM), which raises cardiac proarrhythmia concerns [3].

Dual bioactivity profile

Cross-study comparable

AChE IC50 50.0 µM; antitumor cell-line activity (HL-60, A549) reported

Supports dual-pathway screening context

No reported hERG liability; CVB-D hERG IC50 19.7 µM (context-dependent)

Evidence Dimension	Bioactivity profile breadth and associated safety liabilities
Target Compound Data	Buxbodine B: AChE IC50 = 50.0 μM [4]; antitumor activity against HL-60, A549 cell lines (specific IC50 values not reported in primary literature) [1]; no hERG liability reported
Comparator Or Baseline	Cyclovirobuxine D (CVB-D): antitumor activity against HepG2 IC50 = 91.19 μM (48 h), Huh-7 IC50 = 96.29 μM (48 h) [2]; hERG IC50 = 19.7 μM [3]; Buxmicrophylline C: AChE IC50 = 20.0 μM [4]; no antitumor data reported
Quantified Difference	CVB-D has documented hERG channel block (IC50 19.7 μM); buxbodine B has no reported ion channel activity; buxmicrophylline C has 2.5-fold more potent AChE inhibition but lacks reported antitumor activity [3][4]
Conditions	AChE: in vitro Ellman's assay; Antitumor: cell line panels (HL-60, A549 per review [1]); hERG: whole-cell patch-clamp in HEK293 cells [3]

Why This Matters

Buxbodine B's combination of AChE inhibition and antitumor potential, without reported hERG liability, positions it as a preferable starting scaffold for multi-target drug discovery programs compared to CVB-D (cardiotoxicity risk) or buxmicrophylline C (single-mechanism AChE activity only).

• [1] Li S, et al. Phytochemical and Pharmacological Profile of Plants from Genus Buxus: A Review. Current Bioactive Compounds. 2025;21(10):E15734072319642; and supplementary Chinese-language review: 黄杨属植物植物化学与药理学研究进展, ebiotrade.com, 2025-09-06. View Source
• [2] Cyclovirobuxine D inhibits hepatocellular carcinoma growth by inducing ferroptosis. Discover Oncology. 2024. IC50 HepG2 = 91.19 μM, Huh-7 = 96.29 μM at 48 h. View Source
• [3] Cyclovirobuxine D inhibits the currents of HERG potassium channels stably expressed in HEK293 cells. hERG IC50 = 19.7 μM (whole-cell patch-clamp). CTDBase. View Source
• [4] Lam CW, et al. Steroids. 2015;95:73-79. AChE IC50 values for buxbodine B (50 μM) and buxmicrophylline C (20 μM). View Source

Purity and Physicochemical Profile

Commercially available buxbodine B reference standards are consistently certified at HPLC purity ≥98% across multiple independent vendors, with identity confirmed by complementary spectroscopic methods (1H NMR, 13C NMR, HR-MS) . The compound exhibits a calculated LogP of 4.17 , indicating moderate lipophilicity compatible with standard DMSO-based in vitro assay formats. Documented solubility in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone provides flexible formulation options. In contrast, cyclovirobuxine D (CVB-D) is primarily sourced as a pharmaceutical-grade extract (huangyangning) with variable purity specifications depending on the supplier, potentially introducing batch-to-batch variability in research settings .

Reference standard quality

Data to verify

HPLC purity ≥98% (supplier), LogP 4.17 (calc.)

Supports analytical method validation

Verify lot-specific certificate of analysis

Evidence Dimension	Commercial purity specification and analytical characterization depth
Target Compound Data	Buxbodine B: HPLC purity ≥98%, LogP = 4.17, full NMR/MS characterization provided
Comparator Or Baseline	Cyclovirobuxine D: typically ≥97-98% purity but sold as pharmaceutical extract huangyangning with variable certification; LogP ~3.8
Quantified Difference	Buxbodine B LogP 4.17 (calculated) vs. CVB-D LogP ~3.8; buxbodine B is consistently supplied as an analytical reference standard with comprehensive spectroscopic documentation
Conditions	Purity determined by HPLC-DAD/ELSD; LogP calculated via ChemDraw/ACD Labs; solubility tested in standard organic solvents

Why This Matters

The availability of buxbodine B as a rigorously characterized reference standard with HPLC ≥98% purity, full spectroscopic documentation, and defined physicochemical properties ensures experimental reproducibility and facilitates regulatory-compliant analytical method validation, reducing procurement risk for academic and industrial users.

Buxbodine B Application Scenarios

AChE Inhibitor SAR Reference Point

Buxbodine B (AChE IC50 = 50.0 μM) serves as an essential mid-potency calibration standard in structure-activity relationship (SAR) campaigns exploring Buxus alkaloid AChE inhibitors. Its position between the more potent buxmicrophylline C (IC50 20.0 μM) and the weaker irehine (IC50 98.0 μM), all tested under identical assay conditions, makes it an ideal internal reference for normalizing inter-assay variability and benchmarking synthetic or semi-synthetic derivatives [1]. Procurement of high-purity buxbodine B (HPLC ≥98%) ensures that observed potency differences reflect genuine structural contributions rather than impurity-driven artifacts.

Herbal Product Authentication and Quality Control

The broad species distribution of buxbodine B across at least four Buxus species (B. bodinieri, B. macowanii, B. hyrcana, B. rugulosa) [2] establishes it as a conserved genus-level chromatographic marker. Analytical laboratories developing HPLC-DAD or LC-MS fingerprinting methods for Buxus-based herbal medicines can employ buxbodine B as a reference standard for peak identification and quantification. Its unique structural signature (R1 = O; R2 = R4 = CH3; R3 = β-OH; Δ1,2) enables unambiguous chromatographic resolution from co-eluting analogs such as cyclobuxoviridine (R3 = H) [3], supporting compliance with pharmacopoeial monographs and regulatory quality standards.

Multi-Target Discovery Without hERG Risk

For drug discovery programs seeking natural product leads with dual AChE inhibition and antitumor activity, buxbodine B represents a structurally defined starting point without the documented hERG channel blocking liability of cyclovirobuxine D (hERG IC50 19.7 μM) . While CVB-D's hERG activity raises cardiac safety flags that complicate lead optimization, buxbodine B has no reported ion channel activity, enabling cleaner structure-based optimization toward Alzheimer's disease or oncology applications where combined cholinergic modulation and antiproliferative effects are desired [4]. Investigators should note that specific antitumor IC50 values for buxbodine B remain to be determined in standardized cell line panels.

Dereplication and Chemotaxonomic Studies

Natural product chemists engaged in dereplication workflows for Buxus extracts can prioritize buxbodine B as a reference standard for rapid NMR and MS-based identification. Its fully assigned 1H and 13C NMR spectra, combined with a characteristic molecular ion at m/z 399.3137 (C26H41NO2) and diagnostic fragmentation pattern, enable confident differentiation from isobaric or structurally similar alkaloids in complex mixtures [2][3]. The compound's recurrence across multiple Buxus species also makes it a valuable internal standard for comparative metabolomic studies investigating species-specific versus genus-conserved biosynthetic pathways.

Application

Selection Property

Validation Focus

AChE SAR reference calibration

Mid-potency rank among co-isolated alkaloids

Inter-assay normalization and benchmarking

Herbal product authentication

Conserved genus-level chromatographic marker

HPLC/LC-MS peak identification and quantification

Multi-target tool compound screening

Dual AChE inhibition and cell-model antitumor activity

hERG ion channel context review; verify antitumor IC50

Dereplication and chemotaxonomy

Fully assigned NMR/MS and diagnostic fragmentation

Metabolomic standard for Buxus spp. comparative studies

• [1] Lam CW, et al. Steroids. 2015;95:73-79. Table 3 comparative AChE IC50 data compiled in Patocka J et al. PMC12307989. View Source
• [2] Qiu MH, Yang WS, Nie RL. Acta Botanica Yunnanica. 2001;23(3):357-362; Lam CW et al. Steroids. 2015;95:73-79; Ata A et al. Phytochemistry. 2010;71:1780-1786; Wang YH et al. J Asian Nat Prod Res. 2024. View Source
• [3] Xiang ML, et al. Chemistry and bioactivities of natural steroidal alkaloids. Nat Prod Bioprospect. 2022;12(1):23. Table 4 structural comparison. View Source
• [4] Li S, et al. Phytochemical and Pharmacological Profile of Plants from Genus Buxus: A Review. Curr Bioact Compd. 2025;21(10):E15734072319642. View Source